![molecular formula C15H17N3O3 B2916565 2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide CAS No. 2034301-13-6](/img/structure/B2916565.png)
2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide, also known as GSK2831781, is a small molecule drug that belongs to the class of isonicotinamide derivatives. It has been developed by GlaxoSmithKline for the treatment of various diseases, including cancer and autoimmune disorders.
Scientific Research Applications
Synthesis and Imaging Applications
Compounds structurally related to "2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide" have been synthesized for imaging applications, particularly in the context of Alzheimer's disease. For instance, Gao, Wang, and Zheng (2017) synthesized carbon-11-labeled isonicotinamides as potential PET agents for imaging GSK-3 enzyme in Alzheimer's disease, demonstrating the utility of isonicotinamide derivatives in developing diagnostic tools for neurodegenerative diseases (Gao, Wang, & Zheng, 2017).
Material Science and Electrochemistry
In material science and electrochemistry, derivatives of pyridinium and isonicotinamide have been studied for their electrochemical properties and potential applications in energy storage and conversion. Research by Mathieu, Meunier-Prest, and Laviron (1997) explored the electrochemical reduction of 1-methyl-4-carboxypyridinium iodide and related compounds, highlighting the importance of pyridine derivatives in understanding electrochemical processes relevant to battery technologies and electrochemical sensors (Mathieu, Meunier‐Prest, & Laviron, 1997).
Drug Delivery and Pharmaceutical Research
In pharmaceutical research, structurally related compounds have been investigated for their potential in drug delivery systems and as pharmacological agents. For example, Minematsu et al. (2009) studied the carrier-mediated uptake of YM155 monobromide, a novel small-molecule survivin suppressant, into human solid tumor and lymphoma cells, showcasing the relevance of methoxyethyl derivatives in enhancing the efficacy of cancer treatments (Minematsu et al., 2009).
Chemical Synthesis and Reactivity
Furthermore, the synthesis and reactivity of compounds containing the methoxyethyl group and pyridine ring have been explored for the development of new chemical entities. Sheverdov et al. (2018) described a new method for methylating tertiary amines, utilizing derivatives similar to "2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide", which could have implications for the synthesis of novel quaternary ammonium compounds with potential applications in various chemical industries (Sheverdov et al., 2018).
properties
IUPAC Name |
2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-11-3-5-16-13(9-11)18-15(19)12-4-6-17-14(10-12)21-8-7-20-2/h3-6,9-10H,7-8H2,1-2H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHYIGQIMMBVHIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC(=NC=C2)OCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methoxyethoxy)-N-(4-methylpyridin-2-yl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.